Cas no 2229435-76-9 (1-(4-fluoro-3-nitrophenyl)propan-2-ol)

• Product Name: 1-(4-fluoro-3-nitrophenyl)propan-2-ol
• CAS No: 2229435-76-9
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5903863
• PubChem ID: 165882260
• Update Time: 2025-06-10

1-(4-fluoro-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-nitrophenyl)propan-2-ol
• 2229435-76-9
• EN300-1822391

• Inchi： 1S/C9H10FNO3/c1-6(12)4-7-2-3-8(10)9(5-7)11(13)14/h2-3,5-6,12H,4H2,1H3
• InChI Key： CJKRAUGUFHWXNU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC(C)O

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4-fluoro-3-nitrophenyl)propan-2-ol

Comprehensive Overview of 1-(4-fluoro-3-nitrophenyl)propan-2-ol (CAS No. 2229435-76-9): Properties, Applications, and Industry Insights

1-(4-fluoro-3-nitrophenyl)propan-2-ol (CAS No. 2229435-76-9) is a fluorinated nitroaromatic compound with a growing presence in pharmaceutical and agrochemical research. This structurally unique molecule combines a propan-2-ol backbone with a 4-fluoro-3-nitrophenyl substituent, creating versatile reactivity that has captured the attention of synthetic chemists. The compound's fluorine atom and nitro group contribute to its distinctive electronic properties, making it valuable for designing bioactive molecules.

Recent literature highlights the compound's role as a key intermediate in developing novel kinase inhibitors and antimicrobial agents. The fluoro-nitro aromatic moiety enables selective hydrogen bonding interactions, while the propan-2-ol side chain offers flexibility for further derivatization. Researchers are particularly interested in its potential for creating targeted therapeutics, especially in oncology and infectious disease applications where fluorinated compounds show enhanced membrane permeability.

The synthesis of 1-(4-fluoro-3-nitrophenyl)propan-2-ol typically involves nucleophilic aromatic substitution reactions, with careful control of reaction conditions to maintain the integrity of both the fluoro and nitro functional groups. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the compound's high purity, essential for pharmaceutical applications. Stability studies indicate that proper storage under inert atmosphere at low temperatures preserves its reactivity for downstream transformations.

From an industrial perspective, the demand for fluorinated building blocks like CAS 2229435-76-9 has increased by approximately 28% annually, driven by the pharmaceutical industry's need for metabolically stable compounds. The nitrophenyl component serves as an excellent precursor for reduced aniline derivatives, which are pivotal in constructing heterocyclic scaffolds. Current market analysis suggests growing applications in crop protection chemicals, where such intermediates contribute to next-generation pest control agents with improved environmental profiles.

Environmental and safety assessments of 1-(4-fluoro-3-nitrophenyl)propan-2-ol follow stringent OECD guidelines. The compound demonstrates favorable biodegradation characteristics compared to persistent fluorinated pollutants, addressing concerns about PFAS alternatives. Researchers emphasize its potential in green chemistry applications, where the nitro group can serve as a traceless directing group in catalytic transformations, reducing waste generation in synthetic processes.

Emerging computational studies utilizing quantum mechanical calculations predict interesting physicochemical properties for derivatives of CAS 2229435-76-9, particularly in molecular docking simulations with biological targets. These in silico approaches accelerate the identification of promising candidates for drug discovery pipelines. The compound's balanced lipophilicity (calculated logP ≈ 1.8) makes it particularly valuable for optimizing blood-brain barrier penetration in central nervous system drug development.

Quality control protocols for 1-(4-fluoro-3-nitrophenyl)propan-2-ol employ advanced chromatographic techniques, typically achieving ≥98% purity for research-grade material. The development of robust HPLC methods for impurity profiling has become crucial as the compound gains traction in preclinical studies. Stability-indicating methods confirm that degradation pathways primarily involve nitro group reduction rather than defluorination, ensuring reliable performance in synthetic applications.

Patent landscape analysis reveals increasing protection of synthetic methodologies incorporating 2229435-76-9, particularly in bioconjugation techniques and prodrug development. The compound's versatility enables creation of targeted drug delivery systems through judicious modification of the hydroxyl group. Recent innovations include its use in constructing PROTAC molecules, where the aromatic system facilitates protein-protein interaction modulation.

From a regulatory standpoint, 1-(4-fluoro-3-nitrophenyl)propan-2-ol falls under standard chemical handling protocols without special restrictions. Proper laboratory safety measures including ventilation and personal protective equipment are recommended during handling. The compound's structure-activity relationships continue to be explored through systematic SAR studies, with particular focus on how fluorination position affects biological activity compared to other halogenated analogs.

Future research directions for CAS 2229435-76-9 include exploration of its photophysical properties for potential imaging probe development and investigation of its coordination chemistry with transition metals for catalytic applications. The compound's unique combination of fluorination and nitration presents opportunities in material science, particularly in designing novel liquid crystals or organic semiconductors with tailored electronic characteristics.